Cas no 1226367-06-1 (2-[(2-Trifluoromethyl)phenyl]isonicotinic acid)

• Product Name: 2-[(2-Trifluoromethyl)phenyl]isonicotinic acid
• CAS No: 1226367-06-1
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• MDL: MFCD14666486
• CID: 1075219
• PubChem ID: 50999431
• Update Time: 2025-06-18

2-[(2-Trifluoromethyl)phenyl]isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Trifluoromethyl)phenyl]isonicotinic acid
• 2-(2-(Trifluoromethyl)phenyl)isonicotinic acid
• DTXSID50679523
• AKOS022321169
• 2-[2-(trifluoromethyl)phenyl]pyridine-4-carboxylic acid
• MFCD14666486
• 2-(2-(Trifluoromethyl)phenyl)isonicotinicacid
• TS-03504
• 1226367-06-1
• 2-(2-TRIFLUOROMETHYLPHENYL)ISONICOTINIC ACID

• MDL： MFCD14666486
• Inchi： 1S/C13H8F3NO2/c14-13(15,16)10-4-2-1-3-9(10)11-7-8(12(18)19)5-6-17-11/h1-7H,(H,18,19)
• InChI Key： JFRQZLCXVLPYSL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=C(C(=O)O)C=CN=1)(F)F

Computed Properties

• Exact Mass: 267.05071298g/mol
• Monoisotopic Mass: 267.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-[(2-Trifluoromethyl)phenyl]isonicotinic acid

Introduction to 2-[(2-Trifluoromethyl)phenyl]isonicotinic acid (CAS No. 1226367-06-1)

2-[(2-Trifluoromethyl)phenyl]isonicotinic acid, also known by its CAS number 1226367-06-1, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a trifluoromethyl group and an isonicotinic acid moiety, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-[(2-Trifluoromethyl)phenyl]isonicotinic acid consists of a pyridine ring with a carboxylic acid group at the 4-position, and a substituted phenyl ring attached to the 2-position. The presence of the trifluoromethyl group imparts unique physicochemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

In recent years, 2-[(2-Trifluoromethyl)phenyl]isonicotinic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of various biological targets. For instance, research has shown that this compound can interact with specific receptors and enzymes, leading to modulations in cellular signaling pathways. This makes it a promising candidate for the treatment of diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

A notable study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory properties of 2-[(2-Trifluoromethyl)phenyl]isonicotinic acid. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical studies have demonstrated that this compound exhibits selective inhibition of certain kinases, which are key enzymes involved in cancer cell proliferation and survival.

The synthesis of 2-[(2-Trifluoromethyl)phenyl]isonicotinic acid has been optimized through various synthetic routes, allowing for efficient large-scale production. One common method involves the reaction of 4-chloroisonicotinic acid with 1-(trifluoromethyl)benzene in the presence of a suitable coupling reagent. This synthetic approach ensures high yields and purity, making it suitable for both research and industrial applications.

In terms of safety and toxicity, preliminary studies have indicated that 2-[(2-Trifluoromethyl)phenyl]isonicotinic acid exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials. These assessments typically include in vitro cytotoxicity tests, animal toxicity studies, and detailed pharmacokinetic evaluations.

The potential applications of 2-[(2-Trifluoromethyl)phenyl]isonicotinic acid extend beyond its use as a therapeutic agent. It is also used as an intermediate in the synthesis of other biologically active compounds. For example, it can serve as a building block for constructing more complex molecules with enhanced biological activity or improved pharmacological properties.

In conclusion, 2-[(2-Trifluoromethyl)phenyl]isonicotinic acid (CAS No. 1226367-06-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its use in both laboratory settings and clinical trials.